Cas no 27415-26-5 (8-epi-Prostaglandin F2α)

8-epi-Prostaglandin F2α is an isoprostane and a biologically active prostaglandin analog formed through non-enzymatic oxidation of arachidonic acid. It serves as a reliable biomarker for oxidative stress due to its stability and specificity in biological systems. This compound is widely utilized in research to study lipid peroxidation, inflammation, and vascular dysfunction. Its structural similarity to prostaglandin F2α allows it to interact with relevant receptors, making it valuable for investigating oxidative damage pathways. High-purity 8-epi-Prostaglandin F2α is essential for accurate analytical assays, including ELISA and mass spectrometry, ensuring reproducibility in experimental studies. Its role in elucidating oxidative mechanisms underscores its importance in biomedical research.

8-epi-Prostaglandin F2α structure

Product Name:8-epi-Prostaglandin F2α

CAS No:27415-26-5

MF:C₂₀H₃₄O₅

MW:354.48096704483

MDL:MFCD00084822

CID:270594

PubChem ID:5282263

Update Time:2025-08-05

8-epi-Prostaglandin F2α Chemical and Physical Properties

Names and Identifiers

- Prosta-5,13-dien-1-oicacid, 9,11,15-trihydroxy-, (5Z,8b,9a,11a,13E,15S)-
- 8-epi-Prostaglandin F2α
- 8-epi-Prostaglandin
- 8-iso Prostaglandin F2α
- (Z)-7-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoic acid
- 8-epi-prostaglandin F2alpha
- 8-Isoprostaglandin F2α
- HMS1791K05
- DINOPROST TROMETAMOL IMPURITY C [EP IMPURITY]
- 1ST15214
- (9S,11R,15S)-15-F2-IsoP[8S,12R]
- SR-01000946475-1
- 15-F2t-Isoprostane
- 8-EPI-PGF2.ALPHA.
- 8-ISO-PROSTAGLANDIN F2.ALPHA.
- 15-F2t-IsoP
- (5Z)-7-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3S)-3-hydroxyoct-1-en-1-yl]cyclopentyl]hept-5-enoic acid
- A
- 8-epi-Prostaglandin F2 alpha
- 8-iso-Prostaglandin F2 alpha
- NCGC00161303-01
- 8-Isoprostaglandin F2alpha
- LMFA03110001
- HY-113209
- HMS3402K05
- 8-iso Prostaglandin F2alpha
- 8-iso-PGF2alpha-III
- 8-Isoprostaglandin F2
- 9S,11R,15S-trihydroxy-5Z,13E-prostadienoic acid-cyclo[8S,12R]
- 8-EPI-PROSTAGLANDIN F2a
- BML2-B04
- PXGPLTODNUVGFL-NAPLMKITSA-N
- NCGC00161303-02
- 9,11,15-trihydroxy Prosta-5,13-dien-1-oate
- HMS1989K05
- 8-EPI-PROSTAGLANDIN F2.ALPHA.
- HMS3648B08
- PD021318
- BSPBio_001483
- HMS1361K05
- 8-ISOPROSTAGLANDIN F2.ALPHA.
- 8-epi-PGF2alpha
- MS-25541
- CS-0059320
- (5Z,8.BETA.,9.ALPHA.,11.ALPHA.,13E,15S)-9,11,15-TRIHYDROXYPROSTA-5,13-DIEN-1-OIC ACID
- 9,11,15-Trihydroxy-prosta-5,13-dien-1-oic acid
- 8-epi-PGF2alpha)
- SCHEMBL64966
- CHEMBL1592632
- 8-Iso prostaglandin F2beta
- IDI1_033953
- 9S,11R,15S-trihydroxy-5Z,13E-prostadienoate
- SR-01000946475
- 27415-26-5
- W83YE66SBY
- 15(S)-8-ISO-PGF2.ALPHA.
- PROSTA-5,13-DIEN-1-OIC ACID, 9,11,15-TRIHYDROXY-, (5Z,8.BETA.,9.ALPHA.,11.ALPHA.,13E,15S)-
- (5Z,13E,15S)-9alpha,11alpha,15-trihydroxy-8beta-prosta-5,13-dien-1-oate
- NCGC00161303-03
- UNII-W83YE66SBY
- AKOS040755654
- 8-iso-PGF2a
- 8-ISO-PGF2.ALPHA.
- NCGC00161303-04
- Prosta-5,13-dien-1-oic acid, 9,11,15-trihydroxy-, (5Z,8beta,9alpha,11alpha,13E,15S)-
- J-016759
- 8-Epiprostaglandin F2alpha
- NS00074055
- Q27116117
- 8-iso-PGF2alpha
- 9,11,15-Trihydroxy-prosta-5,13-dien-1-oate
- 8-Isoprostaglandin F2a
- 8-IsoP
- 9,11,15-trihydroxy Prosta-5,13-dien-1-oic acid
- 8-Isoprostaglandin F2??
- (5Z,13E,15S)-9alpha,11alpha,15-trihydroxy-8beta-prosta-5,13-dien-1-oic acid
- DTXSID10959353
- CHEBI:34505
- 8-Epi PGF-2alpha
- 8-Isoprostane
- G12325
- MDL： MFCD00084822
- Inchi： 1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-19,21-23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16-,17+,18-,19+/m0/s1
- InChI Key： PXGPLTODNUVGFL-NAPLMKITSA-N
- SMILES： O[C@H]1C[C@H]([C@H](/C=C/[C@H](CCCCC)O)[C@@H]1C/C=C\CCCC(=O)O)O

Computed Properties

Exact Mass: 354.24100
Monoisotopic Mass: 354.24062418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 12
Complexity: 432
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 2.7
Topological Polar Surface Area: 98

Experimental Properties

Color/Form: Not available
Density: 1.2±0.1 g/cm3
Boiling Point: 531.0±50.0 °C at 760 mmHg
Flash Point: 289.0±26.6 °C
PSA: 97.99000
LogP: 3.04290
Solubility: Not available
Vapor Pressure: 0.0±3.2 mmHg at 25°C

8-epi-Prostaglandin F2α Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

8-epi-Prostaglandin F2α Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P838620-10mg	8-epi-Prostaglandin F2α	27415-26-5		10mg	$13323.00	2023-05-17
TRC	P838620-25mg	8-epi-Prostaglandin F2α	27415-26-5		25mg	$17421.00	2023-05-17
TRC	P838620-50mg	8-epi-Prostaglandin F2α	27415-26-5		50mg	$20154.00	2023-05-17
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci21272-1mg	8-iso Prostaglandin F2α	27415-26-5	98%	1mg	￥1540.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci21272-5mg	8-iso Prostaglandin F2α	27415-26-5	98%	5mg	￥6679.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci21272-10mg	8-iso Prostaglandin F2α	27415-26-5	98%	10mg	￥11421.00	2023-09-09
ChemScence	CS-0059320-1mg	8-Isoprostaglandin F2α	27415-26-5	≥99.0%	1mg	$550.0	2022-04-27
Cooke Chemical	LN3551549-1mg	8-isoProstaglandinF2α	27415-26-5	≥99%	1mg	RMB 1636.00	2025-02-21
Cooke Chemical	LN3551549-5mg	8-isoProstaglandinF2α	27415-26-5	≥99%	5mg	RMB 6624.00	2025-02-21
Cooke Chemical	LN3551549-10mg	8-isoProstaglandinF2α	27415-26-5	≥99%	10mg	RMB 11032.00	2025-02-21